Cas no 1261393-19-4 (Candesartan Cilexetil-d11)

• Product Name: Candesartan Cilexetil-d11
• CAS No: 1261393-19-4
• MF: C₃₃H₃₄N₆O₆
• MW: 621.727446079254
• CID: 1070548
• PubChem ID: 49849589
• Update Time: 2025-10-23

Candesartan Cilexetil-d11 Chemical and Physical Properties

Names and Identifiers

• [2H11]-Candesartan cilexetil
• Candesartan Cilexetil-d11
• 1-(1,2,2,3,3,4,4,5,5,6,6-Undecadeuteriocyclohexyl)oxycarbonyloxyethyl 2-ethoxy-3-[[4-[2-(2H-tetrazol
• 1-(1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)oxycarbonyloxyethyl 2-ethoxy-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylate
• 1261393-19-4
• 2-Ethoxy-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic Acid 1-[[(Cyclohexyl-d11-oxy)carbonyl]oxy]ethyl Ester; Atacand-d11; Blopress-d11; TCV 116-d11;

• Inchi： 1S/C33H34N6O6/c1-3-42-32-34-28-15-9-14-27(31(40)43-21(2)44-33(41)45-24-10-5-4-6-11-24)29(28)39(32)20-22-16-18-23(19-17-22)25-12-7-8-13-26(25)30-35-37-38-36-30/h7-9,12-19,21,24H,3-6,10-11,20H2,1-2H3,(H,35,36,37,38)/i4D2,5D2,6D2,10D2,11D2,24D
• InChI Key： GHOSNRCGJFBJIB-XLHVCENVSA-N
• SMILES： O(C(=O)OC(C)OC(C1=CC=CC2=C1N(C(=N2)OCC)CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1)=O)C1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 621.32302703g/mol
• Monoisotopic Mass: 621.32302703g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 962
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143
• XLogP3: 7

Experimental Properties

• Melting Point: >96°C
• Solubility: DMSO (Slightly), Methanol (Slightly)

Candesartan Cilexetil-d11 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Candesartan Cilexetil-d11

Candesartan Cilexetil-d11: A Comprehensive Overview

Candesartan Cilexetil-d11, also known by its CAS number 1261393-19-4, is a compound that has garnered significant attention in the field of pharmacology and drug development. This compound is a derivative of candesartan, a well-known angiotensin II receptor blocker (ARB) used in the treatment of hypertension and other cardiovascular conditions. The addition of the "-d11" suffix indicates that this compound is a deuterated version of the original, meaning it contains deuterium atoms in place of some hydrogen atoms. This modification can have important implications for the compound's pharmacokinetics, stability, and potential therapeutic applications.

The CAS number 1261393-19-4 uniquely identifies this compound within chemical databases, ensuring that researchers and professionals can accurately reference and retrieve information about it. Deuterated compounds like Candesartan Cilexetil-d11 are often used in studies to investigate the effects of hydrogen/deuterium exchange on drug metabolism, bioavailability, and efficacy. Recent studies have shown that deuterium substitution can lead to slower metabolic degradation, potentially extending the duration of action of the drug and reducing the frequency of dosing.

In terms of its chemical structure, Candesartan Cilexetil-d11 retains the core framework of candesartan but incorporates deuterium atoms at specific positions. This structural modification is carefully designed to preserve the compound's ability to bind to angiotensin II receptors while potentially enhancing its pharmacokinetic profile. The parent compound, candesartan cilexetil, is an ester prodrug that undergoes hydrolysis in the body to release candesartan, which then exerts its therapeutic effects by blocking angiotensin II receptors and thereby lowering blood pressure.

Recent research has focused on understanding how deuterium substitution affects the stability and bioavailability of Candesartan Cilexetil-d11. For instance, studies have demonstrated that deuterated versions of drugs can exhibit altered absorption profiles due to changes in their physicochemical properties. This could be particularly beneficial for drugs like candesartan, which are known to have variable bioavailability depending on factors such as food intake and gastrointestinal conditions.

The development of Candesartan Cilexetil-d11 represents an advancement in the field of deuterated drugs, which has seen growing interest in recent years. By leveraging isotopic substitution, researchers aim to create drugs with improved pharmacokinetic properties without altering their fundamental mechanisms of action. This approach has the potential to enhance therapeutic outcomes while reducing side effects associated with higher doses or more frequent administration.

In conclusion, Candesartan Cilexetil-d11, identified by its CAS number 126